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Compound of Interest

Compound Name: COX-2 Inhibitor II

CAS No.: 181696-33-3

Cat. No.: B1254203

Get Quote

Abstract & Core Mechanism
This guide details the protocol for utilizing COX-2 Inhibitor II (Chemical Name: 4-[5-

(difluoromethyl)-3-phenyl-4-isoxazolyl]benzenesulfonamide; also known as SC-791) to

suppress angiogenesis in endothelial cell models. Unlike first-generation inhibitors (e.g., NS-

398), COX-2 Inhibitor II is a hyper-potent, highly selective isoxazolyl-benzenesulfonamide with

an IC50 of 4 nM for COX-2, exhibiting >20,000-fold selectivity over COX-1.

Mechanistic Rationale
Angiogenesis is driven by the VEGF signaling axis, which is upregulated by Cyclooxygenase-2

(COX-2) derived Prostaglandin E2 (PGE2).[1] PGE2 binds to EP receptors (specifically

EP2/EP4) on endothelial cells, transactivating EGFR and stabilizing HIF-1

, which triggers VEGF transcription.

The Intervention: COX-2 Inhibitor II blocks the conversion of Arachidonic Acid to

PGH2/PGE2.
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The Outcome: Reduced VEGF secretion, inhibition of endothelial cell migration, and

disruption of capillary tube formation.

Signaling Pathway Diagram
The following diagram illustrates the specific blockade point of COX-2 Inhibitor II within the

angiogenic signaling cascade.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1254203/docs?utm_src=pdf-body#application-note-angiogenesis-inhibition-using-cox-2-inhibitor-ii-sc-791
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254203?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Arachidonic Acid

COX-2 Enzyme
(Inducible)

 Substrate

PGE2
(Prostaglandin E2)

 Synthesis

COX-2 Inhibitor II
(SC-791)

 Blocks (IC50: 4nM)

EP2/EP4 Receptors

 Autocrine/Paracrine

HIF-1α / EGFR
Activation

 Signaling

VEGF Secretion

 Transcription

Angiogenesis
(Migration/Tube Formation)

 Stimulation

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1254203/docs?utm_src=pdf-body-img#application-note-angiogenesis-inhibition-using-cox-2-inhibitor-ii-sc-791
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254203?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Mechanism of Action. SC-791 selectively blocks COX-2, preventing the PGE2-

mediated upregulation of VEGF necessary for angiogenesis.

Chemical Properties & Handling
Identity: COX-2 Inhibitor II (SC-791) CAS No: 181696-33-3 Molecular Weight: 350.3 g/mol

Property Specification Critical Handling Note

Solubility DMSO (25 mg/mL)

Insoluble in water. Do not pre-

dilute in aqueous media before

adding to cells.

Stock Prep 10 mM in DMSO

Dissolve 3.5 mg in 1 mL

DMSO. Aliquot into dark vials

(light sensitive).

Storage -20°C (Desiccated)
Stable for >6 months. Avoid

freeze-thaw cycles.

Potency IC50 = 4 nM (COX-2)

Warning: This is ~1000x more

potent than NS-398. Adjust

dosing accordingly.

Experimental Protocols
Protocol A: HUVEC Tube Formation Assay
This assay measures the ability of COX-2 Inhibitor II to disrupt the formation of capillary-like

structures on a basement membrane matrix (Matrigel).

1. Preparation (Day 0)
Cells: Use HUVECs (Human Umbilical Vein Endothelial Cells) at passage 2-5.

Starvation: Serum-starve cells in Endothelial Basal Medium (EBM) + 0.5% FBS for 6–12

hours prior to the assay to synchronize the cell cycle and sensitize them to VEGF.

2. Coating (Day 1)
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Thaw Growth Factor Reduced (GFR) Matrigel overnight at 4°C on ice.

Using pre-chilled pipette tips, add 50 µL of Matrigel per well of a 96-well plate.

Incubate at 37°C for 30 minutes to polymerize.

3. Treatment & Seeding
Prepare treatment media in EBM + 2% FBS. Due to the high potency of SC-791, a log-scale

dose response is recommended.

Group Composition Purpose

Negative Control EBM + 0.1% DMSO Baseline tube formation (low)

Positive Control
VEGF (20 ng/mL) + 0.1%

DMSO
Maximal tube formation

Experimental
VEGF (20 ng/mL) + SC-791 (1

nM)
Low dose inhibition

Experimental
VEGF (20 ng/mL) + SC-791

(10 nM)
Near IC50 inhibition

Experimental
VEGF (20 ng/mL) + SC-791

(100 nM)
Maximal selective inhibition

Experimental
VEGF (20 ng/mL) + SC-791 (1

µM)
Supra-maximal dose

Cell Density: Resuspend HUVECs at

cells/mL.

Seeding: Add 100 µL of cell suspension containing the specific treatment to the Matrigel-

coated wells (

cells/well).

Incubation: Incubate at 37°C, 5% CO2 for 6 to 18 hours. (Check at 6h as tubes can collapse

if left too long).
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4. Data Acquisition & Analysis
Imaging: Capture 3 non-overlapping fields per well using a phase-contrast microscope (4x or

10x objective).

Quantification: Use ImageJ (Angiogenesis Analyzer plugin) to quantify:

Total Tube Length

Number of Junctions (Branch points)

Number of Meshes (Closed loops)

Protocol B: Endothelial Migration (Scratch Wound
Assay)
COX-2 inhibition significantly impairs endothelial cell motility.
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Figure 2: Scratch Assay Workflow. Critical step: Ensure monolayer is 100% confluent before

scratching.

Methodology
Seeding: Plate HUVECs in a 24-well plate. Grow to 100% confluence.

Wounding: Scrape the monolayer in a straight line using a sterile P200 pipette tip.

Washing: Gently wash twice with PBS to remove detached cells.

Treatment: Add media containing 100 nM SC-791 (or vehicle) +/- VEGF (20 ng/mL).
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Note: Use a low serum concentration (e.g., 1% FBS) during migration to minimize

proliferation effects confounding the migration data.

Analysis: Measure the "Wound Closure %" =

.

Troubleshooting & Validation
Self-Validating the Protocol (Controls)
To ensure the observed effects are due to COX-2 inhibition and not toxicity:

Viability Check: Run an MTT or CCK-8 assay in parallel with the same doses (1 nM - 1 µM).

SC-791 should not be cytotoxic at these concentrations. If cells die, the inhibition of

angiogenesis is an artifact of toxicity.

COX-1 Selectivity Control: If possible, include a specific COX-1 inhibitor (e.g., SC-560) as a

negative control. Angiogenesis should be largely unaffected by COX-1 inhibition in this

model.

Common Pitfalls
Issue Probable Cause Solution

No Tube Formation in Controls
Matrigel expired or not handled

on ice.

Keep Matrigel <4°C until

plating. Use "Growth Factor

Reduced" Matrigel for clearer

inhibitor effects.

Cell Clumping Passages too high (>P6). Use HUVECs < Passage 5.

Precipitation
Inhibitor added to aqueous

media too fast.

Dilute stock in DMSO first,

then add to media while

vortexing. Final DMSO < 0.1%.

No Inhibition Observed Dose too low for cell density.

SC-791 is potent (nM), but

high cell density or high serum

(FBS >5%) can mask effects.

Reduce FBS to 0.5-2%.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1254203/docs#application-note-angiogenesis-
inhibition-using-cox-2-inhibitor-ii-sc-791]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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